BENGHE Foundational & Exploratory

Check Availability & Pricing

rubidium nitrate melting and boiling point data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rubidium nitrate

Cat. No.: B080625

An In-depth Technical Guide to the Thermal Properties of Rubidium Nitrate

This guide provides a comprehensive overview of the melting and boiling point data for
rubidium nitrate (RbNO:s), tailored for researchers, scientists, and professionals in drug
development. It includes a detailed presentation of its physical constants, experimental
protocols for its synthesis and thermal analysis, and visualizations to illustrate key processes.

Thermal Properties of Rubidium Nitrate

Rubidium nitrate is a white, hygroscopic solid inorganic compound.[1][2][3] Its thermal
behavior, particularly its melting point, is characterized by decomposition. While some sources
provide a boiling point, it is generally accepted that the compound decomposes at or near its
melting temperature.[1][2][4][5]

Data Presentation: Melting and Boiling Points

The following table summarizes the reported melting and boiling points for rubidium nitrate
from various sources. The data indicates a consensus on the melting point being approximately
310 °C, at which point the substance also undergoes thermal decomposition.[1][4][5][6]
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Temperatur Temperatur  Temperatur

Property e (°C) e (K) e CF) Notes Source(s)
Melting Point 310 583 590 Decomposes [L11[31[4115]
305 578 581

Boiling Point 578 851 1072 [2][3][4][6]

Decomposes [1]

The thermal decomposition of rubidium nitrate yields rubidium nitrite and oxygen gas.[1][5]
The reaction proceeds as follows:

2RbNOs3(s) » 2RbNO2z(s) + O2(g)

Experimental Protocols

This section details the common methodologies for the synthesis of rubidium nitrate and the
determination of its thermal properties.

Synthesis of Rubidium Nitrate

A standard laboratory method for preparing rubidium nitrate involves the neutralization
reaction of rubidium carbonate with nitric acid.[1][7] The resulting salt is then purified through
recrystallization.

Materials:

¢ Rubidium carbonate (Rb2CO3) or Rubidium hydroxide (RbOH)
 Nitric acid (HNO3)

« Distilled water

o Beaker

e Stirring rod
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e Heating plate
e Crystallizing dish
Procedure:

o Dissolution: Rubidium carbonate is dissolved in a minimal amount of distilled water in a

beaker.

o Neutralization: Nitric acid is slowly added to the rubidium carbonate solution while stirring. If
using rubidium hydroxide, this should be done with caution as the reaction is highly
exothermic.[1] The reaction proceeds until effervescence (in the case of the carbonate)
ceases, indicating the completion of the reaction.

o Rb2COs(aq) + 2HNOs(aq) - 2RbNOs(aq) + H20(1) + CO2(g)[7]
o RbOH(aq) + HNOs(ag) —» RbNOs(aq) + H20(1)[1]

o Crystallization: The resulting rubidium nitrate solution is gently heated to concentrate it and
then allowed to cool slowly in a crystallizing dish.

 Purification: The formed crystals of rubidium nitrate are collected and can be further
purified by recrystallization from water to achieve higher purity.

Determination of Thermal Properties

The melting and decomposition temperatures of rubidium nitrate are typically determined
using thermal analysis techniques such as Differential Scanning Calorimetry (DSC) or
Differential Thermal Analysis (DTA).[8] These methods monitor the physical and chemical
changes in a substance as a function of temperature.

Apparatus:
 Differential Scanning Calorimeter (DSC) or Differential Thermal Analyzer (DTA)
e Sample pans (e.g., aluminum)

e Inert gas supply (e.g., nitrogen)
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Procedure (General Principle):

o Sample Preparation: A small, accurately weighed sample of rubidium nitrate (typically a few
milligrams) is placed into a sample pan. An empty pan is used as a reference.

e Instrument Setup: The sample and reference pans are placed in the instrument's furnace.
The furnace is programmed to heat the sample at a constant rate (e.g., 10 °C/min) under a
controlled atmosphere of an inert gas.

o Data Acquisition: The instrument measures the difference in heat flow (DSC) or temperature
(DTA) between the sample and the reference as a function of temperature.

» Analysis: An endothermic peak on the resulting thermogram indicates the melting point. For
rubidium nitrate, this peak is associated with both melting and the onset of decomposition.
The temperature at the peak of this event is taken as the melting/decomposition
temperature.[8]

Visualizations

The following diagrams illustrate the synthesis and thermal analysis workflows for rubidium
nitrate.
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Reactants

Rubidium Carbonate Process Product
e —— RbNO3(aq)
e ra(liia\,l\;);ter)(eac on Heating & Concentration Cooling & Crystallization Rubidium Nitrate Crystals

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Weigh sample and place
in DSC/DTA pan

:

2. Place sample & reference
pans in instrument

:

3. Program temperature ramp
(e.g., 10 °C/min under N2)

:

4. Run analysis

:

5. Acquire heat flow (DSC) or
AT (DTA) data vs. Temp

:

6. Analyze thermogram for
endothermic peaks

Result: Melting &
Decomposition Temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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